strontium;2H-thiophen-2-ide;iodide

• CAS No.: 54944-04-6
• Molecular Formula: C4H3ISSr
• Molecular Weight: 297.66 g/mol
• IUPAC Name: strontium;2H-thiophen-2-ide;iodide
• InChI: InChI=1S/C4H3S.HI.Sr/c1-2-4-5-3-1;;/h1-3H;1H;/q-1;;+2/p-1
• InChI Key: MYBJUVKEBWLRMM-UHFFFAOYSA-M
• Canonical SMILES: C1=CS[C-]=C1.[Sr+2].[I-]

Description

Strontium;2H-thiophen-2-ide;iodide is a chemical compound that combines strontium, thiophene, and iodine

Preparation Methods

Synthetic Routes and Reaction Conditions

Strontium;2H-thiophen-2-ide;iodide can be synthesized through the reaction of strontium carbonate with hydroiodic acid, followed by the introduction of thiophene. The general reaction is as follows: [ \text{SrCO}_3 + 2 \text{HI} \rightarrow \text{SrI}_2 + \text{H}_2\text{O} + \text{CO}_2 ] The resulting strontium iodide can then be reacted with thiophene under controlled conditions to form this compound.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. The use of advanced techniques such as the vertical Bridgman method allows for the growth of large crystals of strontium iodide, which can then be further processed to incorporate thiophene.

Chemical Reactions Analysis

Types of Reactions

Strontium;2H-thiophen-2-ide;iodide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form strontium oxide and iodine.

Reduction: It can be reduced under specific conditions to yield different products.

Substitution: The iodide ion can be substituted with other halides or functional groups.

Common Reagents and Conditions

Oxidation: Requires an oxidizing agent such as oxygen or a peroxide.

Reduction: Typically involves a reducing agent like hydrogen gas or a metal hydride.

Substitution: Can be achieved using halogen exchange reactions with reagents like chlorine or bromine.

Major Products

Oxidation: Strontium oxide and iodine.

Reduction: Various reduced forms depending on the reducing agent used.

Substitution: Compounds with different halides or functional groups replacing the iodide ion.

Scientific Research Applications

Strontium;2H-thiophen-2-ide;iodide has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other complex compounds.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its use in radiopharmaceuticals and as a scintillation material for gamma-ray detection.

Industry: Utilized in the production of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which strontium;2H-thiophen-2-ide;iodide exerts its effects involves its interaction with molecular targets and pathways. In biological systems, it may interact with cellular components, leading to specific biochemical responses. In industrial applications, its unique properties, such as high density and scintillation light yield, make it effective in detecting gamma radiation.

Comparison with Similar Compounds

Similar Compounds

Strontium iodide: A simpler compound without the thiophene component, used in similar applications.

Strontium fluoride: Another strontium halide with different properties and uses.

Strontium chloride: Used in various industrial and medical applications.

Uniqueness

Strontium;2H-thiophen-2-ide;iodide is unique due to the presence of the thiophene ring, which imparts distinct chemical and physical properties. This makes it suitable for specialized applications where other strontium compounds may not be as effective.